N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H13F3N2O3S/c18-17(19,20)15-4-1-10(7-21-15)16(24)22-8-12(23)14-3-2-13(25-14)11-5-6-26-9-11/h1-7,9,12,23H,8H2,(H,22,24)
• InChI Key: BFCLAPGSLPULJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O)C(F)(F)F
• Molecular Formula: C17H13F3N2O3S
• Molecular Weight: 382.4 g/mol

Description

N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C17H13F3N2O3S and its molecular weight is 382.36. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Activity

The synthesis and evaluation of compounds structurally related to N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-6-(trifluoromethyl)nicotinamide have been explored for their potential antiprotozoal activities. These compounds, including diamidines and their prodrugs, have shown significant in vitro and in vivo efficacy against Trypanosoma b.rhodesiense and Plasmodium falciparum, with some compounds achieving curative outcomes in animal models at relatively low oral dosages (Ismail et al., 2003).

Antimicrobial and Antifungal Properties

Research into the antimicrobial and antifungal properties of compounds derived from nicotinic acid, which shares a core structural similarity with N-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)-6-(trifluoromethyl)nicotinamide, has been conducted. Specific compounds prepared from nicotinic acid and 2-amino-6-methyl-benzothiazole have shown in vitro antimicrobial efficacy against a variety of bacterial and fungal species, with some compounds performing comparably to standard drugs (Patel & Shaikh, 2010).

Fungicidal Activity

A series of N-(thiophen-2-yl) nicotinamide derivatives have been designed, synthesized, and evaluated for their fungicidal activities, particularly against cucumber downy mildew. These compounds have displayed significant efficacy, with certain derivatives outperforming commercial fungicides in greenhouse and field trials (Wu et al., 2022).

Herbicidal Activity

The exploration of nicotinic acid derivatives, including N-(arylmethoxy)-2-chloronicotinamides, has revealed promising herbicidal activities against various weed species. Some of these novel compounds have demonstrated excellent efficacy in inhibiting the growth of Agrostis stolonifera and Lemna paucicostata, presenting them as potential candidates for the development of new herbicides against monocotyledonous weeds (Yu et al., 2021).